Cas no 873-83-6 (4-Amino-2,6-dihydroxypyrimidine)

4-Amino-2,6-dihydroxypyrimidine is a synthetic pyrimidine derivative that exhibits excellent solubility in water and organic solvents. Its unique chemical structure enables high reactivity with various electrophiles, making it suitable for applications in pharmaceutical synthesis, material science, and medicinal chemistry research, where its versatility can be leveraged to develop novel compounds.
4-Amino-2,6-dihydroxypyrimidine structure
873-83-6 structure
Product Name:4-Amino-2,6-dihydroxypyrimidine
CAS No:873-83-6
MF:C4H5N3O2
MW:127.101400136948
MDL:MFCD00006071
CID:40137
PubChem ID:24890937
Update Time:2025-09-24

4-Amino-2,6-dihydroxypyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2,6-dihydroxypyrimidine
    • 4(6)-AMINOURACIL
    • 4-ADHP
    • 4-AMINOURACIL
    • 6-AMINO-2,4-DIHYDROXY-PYRIMIDINE
    • 6-AMINO-2,4-PYRIMIDINEDIOL
    • 6-AMINOPYRIMIDINE-2,4(1H,3H)-DIONE
    • 6-AMINOPYRIMIDINE-2,4-DIOL
    • 6-AMINOURACIL
    • AKOS 92815
    • AURORA KA-377
    • TIMTEC-BB SBB000054
    • 3h)-pyrimidinedione,6-amino-4(1h
    • 4-Amimouracil
    • 6-amino-uraci
    • 4-Amino-2,6-dihydroxypyrimidine~4-Aminouracil
    • Aminouracil
    • 4-AMINO-2-6-DIHYDROXY-PYRIMIDINECRYSTALL INE
    • 4-AMINOURACI
    • 6-Amino-2,4-dihydroxypyrimidine
    • C4H5N3O2
    • 6-amino-1,2,3,4-tetrahydro-2,4-dioxopyrimidine
    • 6-amino-1H,3H-pyrimidine-2,4-dione
    • 6-amino-1H-pyrimidine-2,4-dione
    • 2,4(1H,3H)-Pyrimidinedione, 6-amino-
    • Cytosine, 6-hydroxy-
    • Uracil, 6-amino-
    • 4-Amino-2,6-pyrimidinediol
    • 4-Amino-2,6-dioxypyrimidine
    • 4-Amino-2,6-dihydroxylpyrimidine
    • 6-amino-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • 6-Amino-2,4(1H,3H)-pyrimidinedione (ACI)
    • Uracil, 6-amino- (6CI, 7CI, 8CI)
    • 2,4-Dihydroxy-6-aminopyrimidine
    • 6-Amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidine
    • NSC 15919
    • NSC 7367
    • EN300-21407
    • DTXSID5061241
    • 4-Amino-2,6-dihydroxypyrimidine(4-Aminouracil)
    • AC-22764
    • Group1_Pyrimidines
    • AC-907/25004303
    • AKOS002268783
    • 143519-02-2
    • SCHEMBL94409
    • 873-83-6
    • NSC7367
    • NSC-15919
    • 6UA
    • NSC15919
    • SY006432
    • DB-268965
    • STR01392
    • Uracil, 6-amino- (VAN)
    • 6-hydroxycytosine
    • MFCD00068470
    • 143519-01-1
    • 6-Aminouracil, 97%
    • SB55545
    • CHEMBL86636
    • 4(3H)-Pyrimidinone, 6-amino-2-hydroxy-
    • 6-Amino-2,4(1H,3H)-pyrimidinedione #
    • 2,4-Pyrimidinediol, 6-amino- (9CI)
    • J-640157
    • 2,3H)-Pyrimidinedione, 6-amino-
    • MFCD00006071
    • pyrimidine, 4-amino-2,6-dihydroxy-
    • NS00039189
    • PS-4527
    • A0658
    • Z104496018
    • DB-272121
    • CHEBI:184013
    • 6-Amino-2-hydroxypyrimidin-4(3H)-one
    • 4(1H)-Pyrimidinone, 6-amino-2-hydroxy-
    • 143505-00-4
    • SB39247
    • DB-350329
    • CCG-358234
    • WLN: T6MVMVJ FZ
    • 2(1H)-Pyrimidinone, 6-amino-4-hydroxy- (9CI)
    • DB-272215
    • BBL028134
    • 6-amino-pyrimidine-2,4-diol
    • NSC-7367
    • EINECS 212-854-3
    • STK328164
    • 2,4-Pyrimidinediol,6-amino-(9CI)
    • AI3-17659
    • 143519-00-0
    • DB-056997
    • InChI=1/C4H5N3O2/c5-2-1-3(8)7-4(9)6-2/h1H,(H4,5,6,7,8,9
    • 4(1H)-Pyrimidinone, 6-amino-2-hydroxy- (9CI)
    • 6-amino-uracil
    • F3318-0152
    • AKOS000119613
    • CS-M2443
    • 4(3H)-Pyrimidinone, 6-amino-2-hydroxy- (9CI)
    • A-7400
    • 2(1H)-Pyrimidinone, 6-amino-4-hydroxy-
    • MDL： MFCD00006071
    • Inchi： 1S/C4H5N3O2/c5-2-1-3(8)7-4(9)6-2/h1H,(H4,5,6,7,8,9)
    • InChI Key： LNDZXOWGUAIUBG-UHFFFAOYSA-N
    • SMILES： O=C1NC(=O)NC(N)=C1
    • BRN： 120491

Computed Properties

  • Exact Mass: 127.03800
  • Monoisotopic Mass: 127.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 84.2
  • Surface Charge: 0
  • Tautomer Count: 17

Experimental Properties

  • Color/Form: Powder
  • Density: 1.4748 (rough estimate)
  • Melting Point: ≥360 °C (lit.)
  • Boiling Point: 235.85°C (rough estimate)
  • Flash Point: 580.4 oC at 760 mmHg
  • Refractive Index: 1.5000 (estimate)
  • Water Partition Coefficient: Slightly soluble
  • PSA: 91.74000
  • LogP: -0.77340
  • Solubility: Slightly soluble in water

4-Amino-2,6-dihydroxypyrimidine Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P264; P270; P301+P312; P330; P501
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S22-S24/25
  • FLUKA BRAND F CODES：10-23
  • RTECS：YQ8750000
  • Hazardous Material Identification： Xi
  • TSCA：Yes
  • Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

4-Amino-2,6-dihydroxypyrimidine Customs Data

  • HS CODE：29335995
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-Amino-2,6-dihydroxypyrimidine Production Method

Production Method 1

57-13-6 57-13-6
105-34-0 105-34-0
873-83-6 873-83-6
Reaction Conditions
1.1 Reagents: Sodium Solvents: Ethanol ;  4 h, reflux
Reference
Synthesis of 3-aminopyrazine-2-carboxylic acid
Tan, Cheng-xia; Zhang, Xiang-yang; Huang, Wei; Xu, Yin-rong; Cai, Fei; et al, Zhejiang Gongye Daxue Xuebao, 2012, 40(6), 639-641

4-Amino-2,6-dihydroxypyrimidine Raw materials

4-Amino-2,6-dihydroxypyrimidine Preparation Products

4-Amino-2,6-dihydroxypyrimidine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:873-83-6)6-Aminouracil
Order Number:sfd5555;1686109
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:873-83-6)4-Amino-2,6-dihydroxypyrimidine
Order Number:A10397
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:06
Price ($):195.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:873-83-6)6-Aminouracil
Order Number:LE2353;LE1686109
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:42
Price ($):discuss personally
Email:18501500038@163.com

4-Amino-2,6-dihydroxypyrimidine Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

4-Amino-2,6-dihydroxypyrimidine Related Literature

Related Categories

873-83-6 (4-Amino-2,6-dihydroxypyrimidine) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:873-83-6)6-Aminouracil
sfd5555;1686109
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:873-83-6)4-Amino-2,6-dihydroxypyrimidine
A10397
Purity:99%
Quantity:500g
Price ($):195.0
Email